Cas no 2228889-97-0 ((4-hydroxy-3,5-dimethylphenyl)methanesulfonamide)

• Product Name: (4-hydroxy-3,5-dimethylphenyl)methanesulfonamide
• CAS No: 2228889-97-0
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 5862455
• PubChem ID: 165648133
• Update Time: 2025-10-28

(4-hydroxy-3,5-dimethylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (4-hydroxy-3,5-dimethylphenyl)methanesulfonamide
• 2228889-97-0
• EN300-1986977

• Inchi： 1S/C9H13NO3S/c1-6-3-8(5-14(10,12)13)4-7(2)9(6)11/h3-4,11H,5H2,1-2H3,(H2,10,12,13)
• InChI Key： DEPGZTSGUIEVOW-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C)C(=C(C)C=1)O)(N)(=O)=O

Computed Properties

• Exact Mass: 215.06161445g/mol
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 88.8Ų

Additional information on (4-hydroxy-3,5-dimethylphenyl)methanesulfonamide

Compound CAS No. 2228889-97-0: (4-Hydroxy-3,5-Dimethylphenyl)Methanesulfonamide

The compound with CAS No. 2228889-97-0, known as (4-hydroxy-3,5-dimethylphenyl)methanesulfonamide, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of sulfonamides, which are widely recognized for their versatility in chemical synthesis and biological activity.

Structure and Properties

The molecular structure of (4-hydroxy-3,5-dimethylphenyl)methanesulfonamide consists of a phenyl ring substituted with hydroxyl and two methyl groups at positions 3 and 5, respectively. The methanesulfonamide group (-SO₂-NH₂) is attached to the phenyl ring at position 4. This unique substitution pattern imparts specific electronic and steric properties to the molecule, making it suitable for a wide range of applications.

Recent studies have highlighted the importance of sulfonamides in drug discovery due to their ability to act as inhibitors of various enzymes and receptors. The presence of the hydroxyl group in this compound further enhances its potential for hydrogen bonding interactions, which are critical in molecular recognition and binding affinity.

Synthesis and Applications

The synthesis of (4-hydroxy-3,5-dimethylphenyl)methanesulfonamide involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. The introduction of the methanesulfonamide group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions employed.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules in pharmaceutical research. Its ability to form stable amide bonds makes it an ideal candidate for peptide synthesis and other bioconjugation reactions.

Biological Activity

Recent research has demonstrated that (4-hydroxy-3,5-dimethylphenyl)methanesulfonamide exhibits significant biological activity in vitro. Studies conducted on its interaction with various enzymes suggest that it may serve as a lead compound for the development of novel therapeutic agents.

In addition to its pharmaceutical applications, this compound has shown potential in agricultural chemistry as a component of herbicides and pesticides. Its ability to inhibit key enzymes involved in plant growth and development makes it a valuable tool in crop protection.

Safety and Handling

As with all chemical compounds, proper handling and storage procedures must be followed when working with (4-hydroxy-3,5-dimethylphenyl)methanesulfonamide. It is important to adhere to standard safety protocols to minimize exposure risks and ensure compliance with regulatory requirements.

In conclusion, CAS No. 2228889-97-0 represents a versatile and valuable compound with a wide range of applications across multiple disciplines. Its unique structure and biological properties make it an attractive target for further research and development.